4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide

• Molecular Formula: C27H29N3O3
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 4-ethoxy-N-[4-[4-(2-methylbenzoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C27H29N3O3/c1-3-33-24-14-8-21(9-15-24)26(31)28-22-10-12-23(13-11-22)29-16-18-30(19-17-29)27(32)25-7-5-4-6-20(25)2/h4-15H,3,16-19H2,1-2H3,(H,28,31)
• InChI Key: MPQAVIRHGSOSIV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4C

Description

4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the protein phosphatase 2A (PP2A), which is a critical regulator of various cellular processes.

Mechanism of Action

4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide acts as a potent inhibitor of the PP2A enzyme, which is involved in the regulation of various cellular processes, including cell growth, proliferation, and survival. By inhibiting the activity of PP2A, this compound can disrupt these cellular processes, leading to the inhibition of cancer cell growth and the protection of neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of oxidative stress and inflammation in the brain, and the improvement of cardiac function in animal models of heart failure. This compound has also been shown to have a high selectivity for PP2A, making it a promising candidate for the development of new cancer therapies and neuroprotective agents.

Advantages and Limitations for Lab Experiments

4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has several advantages for lab experiments, including its high selectivity for PP2A, its potent inhibitory activity, and its ability to penetrate the blood-brain barrier. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research of 4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide, including the development of new cancer therapies and neuroprotective agents, the optimization of the synthesis method to improve yield and purity, and the investigation of the potential side effects and toxicity of this compound. Additionally, the development of new analogs of this compound with improved pharmacological properties could lead to the discovery of new therapeutic agents for various diseases.
Conclusion
In conclusion, this compound is a potent inhibitor of the PP2A enzyme that has gained significant attention in the field of scientific research. It has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of oxidative stress and inflammation in the brain, and the improvement of cardiac function in animal models of heart failure. This compound has several advantages for lab experiments, including its high selectivity for PP2A, but also has some limitations, including its low solubility in water and potential toxicity at high concentrations. There are several future directions for the research of this compound, including the development of new cancer therapies and neuroprotective agents, the optimization of the synthesis method, and the investigation of potential side effects and toxicity.

Synthesis Methods

The synthesis of 4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide involves several steps, including the reaction of 4-(2-methylbenzoyl)piperazine and 4-aminobenzamide, followed by the addition of ethyl iodide to the resulting product. The final step involves the reaction of the intermediate product with 4-bromoaniline to obtain this compound. The synthesis of this compound has been optimized to improve the yield and purity of the compound, making it suitable for scientific research applications.

Scientific Research Applications

4-Ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been extensively studied in various scientific research fields, including cancer research, neurobiology, and cardiovascular research. It has been shown to inhibit the growth and proliferation of cancer cells by targeting the PP2A enzyme, which is overexpressed in many types of cancer. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In cardiovascular research, this compound has been shown to improve cardiac function and reduce myocardial injury in animal models of heart failure.